Cas no 2098074-42-9 (methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2098074-42-9
• MF: C₁₀H₉BrN₄O₂
• MW: 297.108060598373
• CID: 5728130
• PubChem ID: 121211551
• Update Time: 2025-10-19

methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-methyl-5-pyrazin-2-ylpyrazole-3-carboxylate
• F2198-1753
• AKOS026721686
• 2098074-42-9
• starbld0025064
• methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-1-methyl-3-(2-pyrazinyl)-, methyl ester

• Inchi： 1S/C10H9BrN4O2/c1-15-9(10(16)17-2)7(11)8(14-15)6-5-12-3-4-13-6/h3-5H,1-2H3
• InChI Key： HYJYDYGSZMAILU-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=NC=CN=2)=NN(C)C=1C(=O)OC

Computed Properties

• Exact Mass: 295.99089g/mol
• Monoisotopic Mass: 295.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 413.7±45.0 °C at 760 mmHg
• Flash Point: 204.0±28.7 °C
• pka: -1.07±0.10(Predicted)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate

Methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 2098074-42-9): A Comprehensive Overview

Methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate, identified by its CAS number 2098074-42-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a bromine substituent and a pyrazine moiety, makes this molecule a versatile scaffold for medicinal chemistry investigations.

The structure of methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate encompasses several key features that contribute to its potential pharmacological properties. The bromine atom at the 4-position introduces a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Additionally, the pyrazinyl group at the 3-position enhances the compound's interactions with biological targets, making it a valuable candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate make it an attractive molecule for further study in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a bromine substituent and a pyrazine moiety provides multiple opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in the development of targeted therapies, where precise control over molecular structure is essential for achieving optimal efficacy and minimal side effects.

Recent studies have highlighted the importance of pyrazole derivatives in oncology research. Compounds with similar structural motifs have shown promising results in preclinical models of cancer, demonstrating abilities such as inhibiting tumor growth and inducing apoptosis. The< strong>methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate is no exception and has been explored as a potential candidate for further development in this field.

The synthesis of methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a pyrazole core, followed by functionalization with bromine and pyrazine groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest that methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate may have therapeutic potential in treating conditions such as cancer and inflammation.

Furthermore, the compound's< strong>bromine substituent offers a handle for further derivatization, allowing researchers to explore new analogs with enhanced biological activities. This feature is particularly valuable in drug development pipelines, where iterative optimization is often necessary to achieve desired pharmacological profiles.

The< strong>pyrazinyl group present in the structure also contributes to the compound's versatility. Pyrazines are known for their ability to modulate biological pathways through interactions with enzymes and receptors. By incorporating this moiety into the molecule, researchers can leverage its known pharmacological properties to develop novel therapeutics.

In conclusion, methyl 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 2098074-42) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the development of innovative treatments.